Cas no 308123-60-6 (18-Methoxycoronaridine)

• Product Name: 18-Methoxycoronaridine
• CAS No: 308123-60-6
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 1079878
• PubChem ID: 15479177
• Update Time: 2025-04-20

18-Methoxycoronaridine Chemical and Physical Properties

Names and Identifiers

• 18-Methoxycoronaridine
• ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, (5xi)-
• 18 Methoxycoronaridine
• Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester
• (+/-)-18-MC
• 18-MC
• DB15096
• UNII-VG463BM9RL
• zolunicant [INN]
• (+/-)-18-Methoxycoronaridine
• methyl (6S,6aS,7R,9R,11S)-7-(2-methoxyethyl)-7,8,9,10,12,13-hexahydro-5H-6,9-methanopyrido[1',2':1,2]azepino[4,5-b]indole-6(6aH)-carboxylate
• 188125-42-0
• WHO 11905
• Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, (+/-)-
• VG463BM9RL
• HY-147428
• CS-0564227
• (-)-18-Methoxycoronaridine
• UNII-KX8NQX91Z8
• DA-59311
• 18-MC compound
• Zolunicant
• 18-Methoxycoronaridine, (+/-)-
• Zolunicant [USAN]
• 18-MC, (+/-)-
• 308123-60-6
• KX8NQX91Z8
• PD122238
• ZOLUNICANT, (-)-
• methyl (1S,15R,17R,18S)-17-(2-methoxyethyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate

• Inchi： 1S/C22H28N2O3/c1-26-10-8-15-11-14-12-22(21(25)27-2)19-17(7-9-24(13-14)20(15)22)16-5-3-4-6-18(16)23-19/h3-6,14-15,20,23H,7-13H2,1-2H3/t14-,15+,20+,22-/m1/s1
• InChI Key： DTJQBBHYRQYDEG-SVBQBFEESA-N
• SMILES： O(C)C([C@]12C3=C(C4C=CC=CC=4N3)CCN3C[C@H](C[C@H](CCOC)[C@H]31)C2)=O

Computed Properties

• Exact Mass: 368.20999276g/mol
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids